Cas no 21547-70-6 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid)

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid structure

21547-70-6 structure

Product Name:2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid

CAS No:21547-70-6

MF:C₁₀H₁₀N₂O₂S

MW:222.263600826263

CID:892556

PubChem ID:591299

Update Time:2025-04-19

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1 H-BENZOIMIDAZOL-2-YLSULFANYL)-PROPIONIC ACID
- 2-(1H-Benzoimidazol-2-ylsulfanyl)propionic acid
- 2-(1H-benzimidazol-2-ylsulfanyl)propanoic acid
- 2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid
- STK267358
- 2-(1H-benzoimidazol-2-ylsulfanyl)propionicacid
- MFCD00627564
- CHEMBL1427027
- ALBB-006205
- Oprea1_694491
- 2-[(1H-Benzimidazol-2-yl)sulfanyl]propanoic acid
- HMS594B07
- AG-690/33348024
- 21547-70-6
- 2-(1H-Benzoimidazol-2-ylsulfanyl)-propionic acid
- 2-((1H-Benzo[d]imidazol-2-yl)thio)propanoic acid
- 2-(1H-benzimidazol-2-ylthio)propanoic acid
- AKOS016041646
- 2-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid, AldrichCPR
- DTXSID00343661
- EN300-111107
- HMS2416F08
- SMR000123265
- F0902-1006
- ChemDiv1_002493
- MLS000523287
- CS-0308220
- Oprea1_131561
- AKOS000206222
- SR-01000426129
- Z56278754
- SR-01000426129-1
- MDL： MFCD00627564
- Inchi： 1S/C10H10N2O2S/c1-6(9(13)14)15-10-11-7-4-2-3-5-8(7)12-10/h2-6H,1H3,(H,11,12)(H,13,14)
- InChI Key： BPGKQRFDAPZJPQ-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC=CC=2N1)C(C(=O)O)C

Computed Properties

Exact Mass: 222.04600
Monoisotopic Mass: 222.04629874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 91.3Å²

Experimental Properties

PSA: 91.28000
LogP: 2.12810

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007817-500mg	2-(1H-Benzoimidazol-2-ylsulfanyl)propionicacid	21547-70-6		500mg	2616CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007817-1g	2-(1H-Benzoimidazol-2-ylsulfanyl)propionicacid	21547-70-6		1g	4762CNY	2021-05-07
Fluorochem	028945-250mg	2-(1 H -Benzoimidazol-2-ylsulfanyl)-propionic acid	21547-70-6		250mg	￡160.00	2022-02-28
Fluorochem	028945-1g	2-(1 H -Benzoimidazol-2-ylsulfanyl)-propionic acid	21547-70-6		1g	￡372.00	2022-02-28
Fluorochem	028945-2g	2-(1 H -Benzoimidazol-2-ylsulfanyl)-propionic acid	21547-70-6		2g	￡598.00	2022-02-28
Alichem	A069005171-5g	2-((1H-Benzo[d]imidazol-2-yl)thio)propanoic acid	21547-70-6	95%	5g	$758.64	2023-09-02
TRC	B457810-50mg	2-(1H-benzimidazol-2-ylthio)propanoic Acid	21547-70-6		50mg	$ 70.00	2022-06-07
TRC	B457810-100mg	2-(1H-benzimidazol-2-ylthio)propanoic Acid	21547-70-6		100mg	$ 95.00	2022-06-07
TRC	B457810-500mg	2-(1H-benzimidazol-2-ylthio)propanoic Acid	21547-70-6		500mg	$ 365.00	2022-06-07
abcr	AB369830-1 g	2-(1H-Benzimidazol-2-ylsulfanyl)propanoic acid	21547-70-6		1g	€488.50	2022-03-02

2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Suppliers

Amadis Chemical Company Limited

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(CAS:21547-70-6)2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid

Order Number:A1146205

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:04

Price ($):428.0

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2-(1H-1,3-benzodiazol-2-ylsulfanyl)propanoic acid Related Literature

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2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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